Cas no 2171613-39-9 (3-{(benzyloxy)carbonylamino}-3-(2-methyloxan-2-yl)propanoic acid)
3-{(benzyloxy)carbonylamino}-3-(2-methyloxan-2-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{(benzyloxy)carbonylamino}-3-(2-methyloxan-2-yl)propanoic acid
- 2171613-39-9
- 3-{[(benzyloxy)carbonyl]amino}-3-(2-methyloxan-2-yl)propanoic acid
- EN300-1286579
-
- Inchi: 1S/C17H23NO5/c1-17(9-5-6-10-23-17)14(11-15(19)20)18-16(21)22-12-13-7-3-2-4-8-13/h2-4,7-8,14H,5-6,9-12H2,1H3,(H,18,21)(H,19,20)
- InChI Key: QPXVGCNMUHFHHV-UHFFFAOYSA-N
- SMILES: O1CCCCC1(C)C(CC(=O)O)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 321.15762283g/mol
- Monoisotopic Mass: 321.15762283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 84.9Ų
3-{(benzyloxy)carbonylamino}-3-(2-methyloxan-2-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1286579-1.0g |
3-{[(benzyloxy)carbonyl]amino}-3-(2-methyloxan-2-yl)propanoic acid |
2171613-39-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1286579-50mg |
3-{[(benzyloxy)carbonyl]amino}-3-(2-methyloxan-2-yl)propanoic acid |
2171613-39-9 | 50mg |
$768.0 | 2023-10-01 | ||
| Enamine | EN300-1286579-100mg |
3-{[(benzyloxy)carbonyl]amino}-3-(2-methyloxan-2-yl)propanoic acid |
2171613-39-9 | 100mg |
$804.0 | 2023-10-01 | ||
| Enamine | EN300-1286579-250mg |
3-{[(benzyloxy)carbonyl]amino}-3-(2-methyloxan-2-yl)propanoic acid |
2171613-39-9 | 250mg |
$840.0 | 2023-10-01 | ||
| Enamine | EN300-1286579-500mg |
3-{[(benzyloxy)carbonyl]amino}-3-(2-methyloxan-2-yl)propanoic acid |
2171613-39-9 | 500mg |
$877.0 | 2023-10-01 | ||
| Enamine | EN300-1286579-1000mg |
3-{[(benzyloxy)carbonyl]amino}-3-(2-methyloxan-2-yl)propanoic acid |
2171613-39-9 | 1000mg |
$914.0 | 2023-10-01 | ||
| Enamine | EN300-1286579-2500mg |
3-{[(benzyloxy)carbonyl]amino}-3-(2-methyloxan-2-yl)propanoic acid |
2171613-39-9 | 2500mg |
$1791.0 | 2023-10-01 | ||
| Enamine | EN300-1286579-5000mg |
3-{[(benzyloxy)carbonyl]amino}-3-(2-methyloxan-2-yl)propanoic acid |
2171613-39-9 | 5000mg |
$2650.0 | 2023-10-01 | ||
| Enamine | EN300-1286579-10000mg |
3-{[(benzyloxy)carbonyl]amino}-3-(2-methyloxan-2-yl)propanoic acid |
2171613-39-9 | 10000mg |
$3929.0 | 2023-10-01 |
3-{(benzyloxy)carbonylamino}-3-(2-methyloxan-2-yl)propanoic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 3-{(benzyloxy)carbonylamino}-3-(2-methyloxan-2-yl)propanoic acid
Introduction to 3-{(benzyloxy)carbonylamino}-3-(2-methyloxan-2-yl)propanoic acid (CAS No. 2171613-39-9)
3-{(benzyloxy)carbonylamino}-3-(2-methyloxan-2-yl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 2171613-39-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules characterized by its structural complexity, which includes a benzyloxy carbonyl group and a methyl oxane side chain. These structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its application in drug development and material science.
The benzyloxy carbonyl group is a well-known protecting group in peptide synthesis, widely used to shield the amino groups during organic reactions. Its stability under various reaction conditions makes it an invaluable tool in multi-step synthetic pathways. On the other hand, the methyl oxane side chain, which introduces a cyclic ether structure, imparts additional flexibility and solubility characteristics to the molecule. This combination of functional groups makes 3-{(benzyloxy)carbonylamino}-3-(2-methyloxan-2-yl)propanoic acid a promising candidate for further exploration in medicinal chemistry.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways with high specificity. The structural motifs present in 3-{(benzyloxy)carbonylamino}-3-(2-methyloxan-2-yl)propanoic acid align well with this trend. For instance, the presence of both the benzyloxy carbonyl group and the methyl oxane side chain suggests potential applications in the design of enzyme inhibitors or receptor ligands. These features can be leveraged to develop molecules that interact selectively with biological targets, thereby minimizing off-target effects.
One of the most exciting aspects of this compound is its potential in the field of proteasome inhibition. Proteasomes are critical cellular machinery responsible for degrading misfolded and unnecessary proteins. Inhibiting proteasome activity has been shown to have therapeutic benefits in conditions such as cancer and neurodegenerative diseases. The benzyloxy carbonyl group in 3-{(benzyloxy)carbonylamino}-3-(2-methyloxan-2-yl)propanoic acid could serve as a handle for further derivatization, allowing chemists to design analogs with enhanced proteasome inhibitory activity. Preliminary computational studies have suggested that modifications around this core structure could lead to potent inhibitors with improved pharmacokinetic profiles.
Another area where this compound shows promise is in the development of chiral auxiliaries and ligands for asymmetric synthesis. The methyl oxane side chain introduces steric bulk and electronic properties that can be exploited to influence reaction outcomes in enantioselective processes. Researchers are exploring how this moiety can be integrated into catalyst systems to enhance the efficiency of chiral transformations. Such advancements could have far-reaching implications in producing enantiomerically pure pharmaceuticals, which are often required for their therapeutic efficacy.
The synthesis of 3-{(benzyloxy)carbonylamino}-3-(2-methyloxan-2-yl)propanoic acid presents an interesting challenge due to its complex structure. However, recent advances in synthetic methodologies have made it more feasible to access such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and organocatalytic asymmetric transformations have been particularly useful in constructing the desired framework efficiently. These methods not only improve yield but also allow for greater control over regioselectivity and stereoselectivity, which are crucial for pharmaceutical applications.
In addition to its potential in drug discovery, 3-{(benzyloxy)carbonylamino}-3-(2-methyloxan-2-yl)propanoic acid may find applications in material science. The unique combination of functional groups can be tailored to develop novel polymers or coatings with specific properties. For example, incorporating this compound into polymer backbones could lead to materials with enhanced biodegradability or mechanical strength. Such innovations could address critical needs in industries ranging from packaging to medical devices.
The role of computational chemistry in understanding the behavior of 3-{(benzyloxy)carbonylamino}-3-(2-methyloxan-2-yl)propanoic acid cannot be overstated. Molecular modeling techniques have enabled researchers to predict how this compound might interact with biological targets at an atomic level. This information is invaluable for designing derivatives with improved potency and selectivity. Furthermore, computational studies help in optimizing synthetic routes by identifying potential intermediates and side reactions that could hinder efficiency.
As research continues to evolve, it is likely that new applications for 3-{(benzyloxy)carbonylamino}-3-(2-methyloxan-2-yl)propanoic acid will emerge. The intersection of organic chemistry, medicinal chemistry, and materials science offers a rich landscape for innovation, and compounds like this one are at the forefront of these endeavors. By leveraging their unique structural features, scientists are paving the way for next-generation therapeutics and advanced materials that address some of society's most pressing challenges.
2171613-39-9 (3-{(benzyloxy)carbonylamino}-3-(2-methyloxan-2-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)